TERT-BUTYL 2-FORMYL-3-METHYLPYRROLIDINE-1-CARBOXYLATE, Mixture of diastereomers

• IUPAC Name: tert-butyl 2-formyl-3-methylpyrrolidine-1-carboxylate
• InChI: InChI=1S/C11H19NO3/c1-8-5-6-12(9(8)7-13)10(14)15-11(2,3)4/h7-9H,5-6H2,1-4H3
• InChI Key: UDAVIPHGUXCSOK-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(C1C=O)C(=O)OC(C)(C)C
• Molecular Formula: C11H19NO3
• Molecular Weight: 213.27 g/mol
• CAS No.: 1824347-51-4

Description

Tert-butyl compounds are often used in organic synthesis due to their stability and ease of removal. The specific compound you mentioned seems to be a pyrrolidine derivative. Pyrrolidine is a cyclic amine, and its derivatives are often used in the synthesis of pharmaceuticals and other organic compounds.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound can be determined using various analytical techniques. These might include melting point, boiling point, solubility, and reactivity.

Mechanism of Action

The mechanism of action would depend on the specific application of your compound. For example, if it’s used as a pharmaceutical, the mechanism of action would depend on the biological target.

Safety and Hazards

Safety data sheets (SDS) provide information on the hazards of a compound and how to handle it safely. They include information on toxicity, flammability, and environmental impact.

Future Directions

The future directions would depend on the specific application of your compound. In general, there is ongoing research into new synthetic methods, applications, and safety practices for chemical compounds.